![molecular formula C9H11ClFNO B2581654 2-[(3-Chloro-4-fluorophenyl)amino]propan-1-ol CAS No. 866030-06-0](/img/structure/B2581654.png)
2-[(3-Chloro-4-fluorophenyl)amino]propan-1-ol
Cat. No. B2581654
M. Wt: 203.64
InChI Key: KLMJTKRRVZWMMR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07608739B2
Procedure details
Methyl N-(3-chloro-4-fluorophenyl)alaninate (1-3, 0.774 g, 3.341 mmol) was treated with DIBAL (6.682 mL, 6.682 mmol) in anhydrous THF (100 mL) at −78° C. The resulting solution was warmed to 25° C. while stirring over 1 h. The resulting solution was treated with a saturated aqueous solution of NH4Cl (1.0 mL) and ether (300 mL) then allowed to stir 30 min. MgSO4 was added and stirred for 20 min then reaction mixture was filtered. The filtrate was concentrated under vacuum to yield 2-[(3-chloro-4-fluorophenyl)amino]propan-1-ol (1-4). 1H NMR (300 MHz, CDCl3) δ 7.26 (s, 1H), 6.94 (dd, J=8.8, 8.8 Hz, 1H), 6.67 (dd, J=6.1, 3.0 Hz, 1H), 6.49 (dd, J=8.8, 5.8, 3.0 Hz, 1H), 3.74 (m, 1H), 3.55 (m, 2H), 1.19 (d, J=6.1 Hz, 3 H). MS 204.2 found, 204.6 (M+H+) required.
Name
Methyl N-(3-chloro-4-fluorophenyl)alaninate
Quantity
0.774 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[Cl:1][C:2]1[CH:3]=[C:4]([NH:9][C@H:10]([C:12](OC)=[O:13])[CH3:11])[CH:5]=[CH:6][C:7]=1[F:8].CC(C[AlH]CC(C)C)C.[NH4+].[Cl-].[O-]S([O-])(=O)=O.[Mg+2]>C1COCC1.CCOCC>[Cl:1][C:2]1[CH:3]=[C:4]([NH:9][CH:10]([CH3:11])[CH2:12][OH:13])[CH:5]=[CH:6][C:7]=1[F:8] |f:2.3,4.5|
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Inputs
Step One
Step Two
Step Three
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[O-]S(=O)(=O)[O-].[Mg+2]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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25 °C
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Stirring
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Type
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CUSTOM
|
|
Details
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while stirring over 1 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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|
Details
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to stir 30 min
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|
Duration
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30 min
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STIRRING
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Type
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STIRRING
|
|
Details
|
stirred for 20 min
|
|
Duration
|
20 min
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
reaction mixture
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FILTRATION
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Type
|
FILTRATION
|
|
Details
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was filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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The filtrate was concentrated under vacuum
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC=1C=C(C=CC1F)NC(CO)C
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Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
